Cas no 1702782-01-1 ({2-methylimidazo1,2-apyrimidin-5-yl}methanamine)

• Product Name: {2-methylimidazo1,2-apyrimidin-5-yl}methanamine
• CAS No: 1702782-01-1
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5706503
• PubChem ID: 103282400
• Update Time: 2025-10-29

{2-methylimidazo1,2-apyrimidin-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1702782-01-1
• {2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine
• EN300-1118252
• Imidazo[1,2-a]pyrimidine-5-methanamine, 2-methyl-
• {2-methylimidazo1,2-apyrimidin-5-yl}methanamine

• Inchi： 1S/C8H10N4/c1-6-5-12-7(4-9)2-3-10-8(12)11-6/h2-3,5H,4,9H2,1H3
• InChI Key： ZEIZLAJPAOGLGE-UHFFFAOYSA-N
• SMILES： N12C=C(C)N=C1N=CC=C2CN

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on {2-methylimidazo1,2-apyrimidin-5-yl}methanamine

Comprehensive Overview of {2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine (CAS No. 1702782-01-1)

{2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine (CAS No. 1702782-01-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a methyl group at the 2-position and a methanamine substituent at the 5-position makes this molecule particularly interesting for drug discovery and medicinal chemistry applications.

The structural uniqueness of {2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine contributes to its potential as a pharmacophore in various therapeutic areas. Researchers have explored its utility in designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to interact with biological targets stems from its hydrogen bonding capabilities and aromatic stacking properties, making it a valuable scaffold in modern drug design.

Recent studies highlight the growing importance of imidazo[1,2-a]pyrimidine derivatives in addressing unmet medical needs. The 2-methylimidazo[1,2-a]pyrimidine core has shown promise in developing treatments for neurodegenerative disorders, a hot topic in current medical research. This aligns with increasing public interest in Alzheimer's disease and Parkinson's disease therapies, as evidenced by rising search volumes for these terms in scientific databases and general search engines.

From a synthetic chemistry perspective, {2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine offers several advantages. Its moderate molecular weight and balanced lipophilicity profile make it suitable for oral bioavailability, a key consideration in drug development. The compound's chemical stability under physiological conditions further enhances its potential as a lead compound in pharmaceutical research.

The pharmaceutical industry has shown increasing interest in small molecule therapeutics containing the imidazo[1,2-a]pyrimidine scaffold. Market analysis reveals growing investment in this chemical space, particularly for applications in precision medicine and targeted therapies. These trends correspond with frequent searches for "next-generation small molecule drugs" and "personalized medicine approaches" in scientific literature and AI-powered research tools.

Quality control of {2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine requires sophisticated analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to ensure the compound's purity, especially when used in biological screening or structure-activity relationship studies. The demand for high-purity research chemicals has increased significantly, as reflected in search trends for "analytical standards" and "research-grade compounds."

Environmental considerations in handling {2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine follow standard laboratory safety protocols. While not classified as hazardous, proper chemical storage and waste disposal procedures should be observed, in line with growing public awareness about green chemistry practices. This aligns with increasing searches for "sustainable chemical synthesis" and "eco-friendly research practices" across scientific communities.

The future outlook for {2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine appears promising, particularly in the context of fragment-based drug discovery. Its modular structure allows for diverse chemical modifications, making it valuable for combinatorial chemistry approaches. These applications correspond with trending searches for "drug discovery platforms" and "molecular diversity in medicinal chemistry," indicating sustained interest in this research area.

In conclusion, {2-methylimidazo[1,2-a]pyrimidin-5-yl}methanamine (CAS No. 1702782-01-1) represents an important building block in modern pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable compound for addressing current challenges in drug development, particularly in neurological and oncological applications. The continued exploration of this chemical space reflects the evolving needs of medical science and the growing demand for innovative therapeutic solutions.